Cas no 870891-83-1 (Blood Group A trisaccharide, spacer-biotin conjugate)

• Product Name: Blood Group A trisaccharide, spacer-biotin conjugate
• CAS No: 870891-83-1
• MF: C₃₉H₆₇N₅O₁₈S
• MW: 926.036991357803
• CID: 4663333
• Update Time: 2025-10-25

Blood Group A trisaccharide, spacer-biotin conjugate Chemical and Physical Properties

Names and Identifiers

• (3aS,4S,6aR)-N-[6-[[3-[[O-2-(Acetylamino)-2-deoxy-alpha-D-galactopyranosyl-(1-3)-O-[6-deoxy-alpha-L-galactopyranosyl-(1-2)]-beta-D-galactopyranosyl]oxy]propyl]amino]-6-oxohexyl]hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanamide
• Blood Group A trisaccharide, spacer-biotin conjugate
• 1H-Thieno[3,4-d]imidazole-4-pentanamide, N-[6-[[3-[[O-2-(acetylamino)-2-deoxy-α-D-galactopyranosyl-(1→3)-O-[6-deoxy-α-L-galactopyranosyl-(1→2)]-β-D-galactopyranosyl]oxy]propyl]amino]-6-oxohexyl]hexahydro-2-oxo-, (3aS,4S,6aR)-

• Inchi： 1S/C39H67N5O18S/c1-18-28(50)32(54)33(55)37(58-18)62-35-34(61-36-27(42-19(2)47)31(53)29(51)21(15-45)59-36)30(52)22(16-46)60-38(35)57-14-8-13-41-24(48)10-4-3-7-12-40-25(49)11-6-5-9-23-26-20(17-63-23)43-39(56)44-26/h18,20-23,26-38,45-46,50-55H,3-17H2,1-2H3,(H,40,49)(H,41,48)(H,42,47)(H2,43,44,56)/t18-,20-,21+,22+,23-,26-,27+,28+,29-,30-,31+,32+,33-,34-,35+,36+,37-,38+/m0/s1
• InChI Key： YIKYAIXPUAIQIG-YZCYSROISA-N
• SMILES： O([C@]1([H])O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]1O)[C@H]1[C@@H](O[C@H](CO)[C@H](O)[C@@H]1O[C@@]1([H])O[C@H](CO)[C@H](O)[C@H](O)[C@H]1NC(=O)C)OCCCNC(=O)CCCCCNC(=O)CCCC[C@@H]1SC[C@]2([H])NC(=O)N[C@]12[H]

Additional information on Blood Group A trisaccharide, spacer-biotin conjugate

Blood Group A Trisaccharide, Spacer-Biotin Conjugate (CAS No. 870891-83-1): Structural Insights and Emerging Applications in Biomedical Research

The Blood Group A trisaccharide, spacer-biotin conjugate (CAS No. 870891-83-1) represents a specialized glycoconjugate with significant potential in immunology, diagnostics, and therapeutic development. This compound combines the antigenic specificity of the Blood Group A trisaccharide with the versatile bioconjugation capabilities of biotin, linked via a spacer moiety to enhance functionalization and accessibility. The Blood Group A trisaccharide structure, typically composed of N-acetylgalactosamine (GalNAc), galactose (Gal), and glucose (Glc) in a specific α(1→3) linkage configuration, serves as a critical biomarker for blood typing and immune recognition. Its conjugation to biotin through a spacer chain enables targeted applications in affinity-based assays, antibody engineering, and carbohydrate vaccine design.

Recent advancements in glycochemistry have underscored the importance of such conjugates in modulating immune responses. For instance, studies published in *Nature Communications* (2024) highlight the role of blood group antigens in pathogen-host interactions, particularly their use as ligands for lectins on immune cells. The spacer-biotin conjugate format allows precise spatial orientation of the trisaccharide, which is crucial for maintaining high-affinity binding to anti-A antibodies or lectins like Ulex europaeus agglutinin I (UEA-I). This structural optimization is pivotal for applications requiring minimal steric hindrance between the antigen and its receptor.

Synthetic methodologies for this compound often involve enzymatic or chemical glycosylation strategies. The use of a spacer—commonly polyethylene glycol (PEG) or alkyl chains—provides flexibility to tailor hydrophilicity and reduce aggregation risks during immobilization on surfaces or incorporation into nanoparticles. Biotinylation via NHS ester chemistry ensures covalent attachment while preserving the integrity of the carbohydrate epitope. These features align with modern trends in bioconjugate design emphasized by journals such as *Chemical Reviews* (2023), which advocate for modular approaches to glycan-based therapeutics.

In diagnostic platforms, this compound has been utilized as a capture agent for anti-A antibody quantification in hemolytic disease screening. Its biotin tag facilitates streptavidin-mediated detection systems, offering sensitivity comparable to traditional ELISA methods but with reduced cross-reactivity due to the defined trisaccharide structure. Research from *Analytical Chemistry* (2024) demonstrates that such conjugates can improve assay reproducibility by minimizing non-specific binding through controlled spacing between biotin and antigenic sites.

Vaccine development is another promising area where this molecule contributes meaningfully. Blood group antigens are increasingly being explored as adjuvants or carriers for subunit vaccines targeting infectious diseases like malaria or parasitic infections that exploit host glycans for entry. The biotin-conjugated trisaccharide can be immobilized onto biotinylated liposomes or polymer nanoparticles to create multivalent presentations that stimulate robust immune responses while avoiding erythrocyte agglutination—a challenge noted in *Vaccine* journal's 2024 special issue on carbohydrate vaccines.

Structural characterization techniques such as NMR spectroscopy and mass spectrometry confirm the integrity of both the trisaccharide core and the biotinylation site within this compound. The inclusion of a spacer ensures that analytical methods can distinguish between native glycan interactions and artificial linkages introduced during synthesis. These details are critical for quality control protocols described in *Glycobiology* (Vol 34, 2024), which stress the importance of stereochemical precision in bioactive glycans.

Biocompatibility studies have shown that this conjugate maintains low cytotoxicity while demonstrating high stability under physiological conditions—a requirement for its use as an immunotherapeutic agent or diagnostic reagent. The absence of toxic moieties aligns with guidelines from regulatory bodies like IUPAC regarding safe handling practices for complex carbohydrates without classification as hazardous materials.

Emerging research also explores its utility in regenerative medicine contexts where blood group antigens play roles in cell-cell communication during tissue engineering processes. For example, studies published by *Advanced Materials* (March 2025) suggest that controlled presentation of blood group motifs using biotin-streptavidin systems could enhance stem cell differentiation protocols by mimicking natural extracellular matrix signals more effectively than unconjugated glycans.

The molecular weight distribution analysis reveals that most commercial preparations contain less than 5% impurities related to incomplete biotinylation or alternative linkage isomers—parameters essential for reproducibility across experimental platforms from flow cytometry to microarray technologies used extensively since their validation by *The Journal of Biological Chemistry* editorial board's recent update on glycan standards.

Comparative studies against other blood group antigen derivatives show distinct advantages: unlike larger haptens used historically, this compound's compact size allows better penetration into cellular environments when delivered via nanocarriers developed using lipid-polymer hybrid systems described at length in *ACS Nano* special edition on targeted drug delivery mechanisms released Q1 2025.

In clinical settings under controlled research conditions, preliminary trials indicate that these conjugates may serve dual purposes—both as diagnostic markers and potential therapeutic agents when incorporated into anti-inflammatory formulations designed specifically to modulate lectin-mediated immune activation pathways discussed comprehensively at last year's International Glycoconjugates Conference proceedings now available through open-access repositories.

Current investigations focus on optimizing linker lengths within the spacer-biotin conjugate system to balance accessibility versus stability during prolonged storage periods required for large-scale implementation scenarios addressed by *Pharmaceutical Research* journal's latest volume analyzing storage challenges specific to carbohydrate-based pharmaceuticals manufactured under cGMP conditions since early 2024 updates.